Cas no 88313-03-5 (Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride)

• Product Name: Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride
• CAS No: 88313-03-5
• MF: C₂₁H₁₈ClN
• MW: 319.827324390411
• CID: 637689
• PubChem ID: 13139096
• Update Time: 2025-04-19

Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride Chemical and Physical Properties

Names and Identifiers

• Phenanthridinium, 5-methyl-6-(4-methylphenyl)-, chloride
• 5-methyl-6-(4-methylphenyl)phenanthridin-5-ium,chloride
• 5-METHYL-6-(4-METHYLPHENYL)PHENANTHRIDIN-5-IUM CHLORIDE
• 88313-03-5
• DTXSID60521064

• Inchi： 1S/C21H18N.ClH/c1-15-11-13-16(14-12-15)21-19-9-4-3-7-17(19)18-8-5-6-10-20(18)22(21)2;/h3-14H,1-2H3;1H/q+1;/p-1
• InChI Key： JRRJGPDVQCFHEJ-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C)C2C=CC=CC=2C2C=CC=CC=2C=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 319.1127773g/mol
• Monoisotopic Mass: 319.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.9Ų